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Compound of Interest

Compound Name: N-Methylsuccinimide

Cat. No.: B105667 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of

N-Methylsuccinimide (NMS). It is designed to be a valuable resource for researchers,

scientists, and professionals involved in drug development and related fields who require a

deep understanding of the physicochemical characteristics of this compound. This document

summarizes key quantitative data, details relevant experimental protocols, and presents visual

workflows and relationships to facilitate a thorough understanding of the subject matter.

Core Thermochemical and Physical Properties
N-Methylsuccinimide, a derivative of succinimide, is a compound of interest in various

chemical and biological studies. A summary of its key thermochemical and physical properties

is presented in the tables below.

Table 1: Thermochemical Properties of N-
Methylsuccinimide
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Property Value Notes

Standard Molar Enthalpy of

Formation (gas, 298.15 K),

ΔfH°(g)

-389.7 ± 1.6 kJ·mol⁻¹ Experimentally determined.

Standard Molar Enthalpy of

Sublimation (298.15 K),

ΔsubH°

80.1 ± 0.3 kJ·mol⁻¹ Experimentally determined.

Standard Molar Enthalpy of

Formation (solid, 298.15 K),

ΔfH°(s)

-469.8 ± 1.6 kJ·mol⁻¹
Calculated from ΔfH°(g) and

ΔsubH°.

Standard Enthalpy of

Combustion, ΔcH°
Data not available

No experimental data found for

N-Methylsuccinimide. For

comparison, the standard

enthalpy of combustion for

solid succinimide is -1829.6 ±

0.2 kJ/mol[1].

Heat Capacity (solid), Cp,solid Data not available

No experimental data found for

N-Methylsuccinimide. For

comparison, the constant

pressure heat capacity of solid

succinimide at 298.15 K is

123.88 J·mol⁻¹·K⁻¹[1].

Table 2: Physical Properties of N-Methylsuccinimide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C123568&Mask=A
https://webbook.nist.gov/cgi/cbook.cgi?ID=C123568&Mask=A
https://www.benchchem.com/product/b105667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₅H₇NO₂ [2]

Molar Mass 113.11 g·mol⁻¹ [2]

Appearance White crystalline solid [2]

Melting Point 68-71 °C

Boiling Point 234-235 °C

Vapor Pressure 0.000192 mmHg at 25 °C [3]

Experimental Protocols
This section details the methodologies for key experiments related to the synthesis,

thermochemical characterization, and analysis of N-Methylsuccinimide.

Synthesis of N-Methylsuccinimide via Microwave-
Assisted Reaction
A rapid and efficient method for the synthesis of N-Methylsuccinimide involves the

microwave-assisted reaction of succinic anhydride with methylamine hydrochloride.[2][4]

Materials and Equipment:

Succinic anhydride

Methylamine hydrochloride

Ethyl acetate

Anhydrous sodium sulfate

n-hexane

25 mL round-bottomed flask

Microwave reactor with a condenser
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Rotary evaporator

Standard laboratory glassware

Procedure:

In a 25 mL round-bottomed flask, combine succinic anhydride (4.0 mmol) and methylamine

hydrochloride (4.5 mmol).

Place the flask in a microwave reactor equipped with a condenser.

Irradiate the mixture at 110°C with a power input of 900 W for 1 minute.

After irradiation, allow the reaction mixture to cool to room temperature.

Extract the product with ethyl acetate.

Combine the organic layers and dry over anhydrous sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by crystallization from n-hexane to yield pure N-
Methylsuccinimide.

Determination of Enthalpy of Sublimation by Knudsen
Effusion Method (Generalized Protocol)
The Knudsen effusion method is a common technique for determining the vapor pressure of a

solid, from which the enthalpy of sublimation can be calculated using the Clausius-Clapeyron

equation. While a specific protocol for N-Methylsuccinimide is not readily available, the

following generalized procedure for a Knudsen effusion mass spectrometry (KEMS) setup can

be applied.

Materials and Equipment:

N-Methylsuccinimide sample
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Knudsen effusion cell (e.g., made of stainless steel or alumina) with a small orifice (typically

0.1-1.0 mm in diameter)

High-vacuum system

Mass spectrometer

Temperature-controlled furnace

Microbalance (for calibration)

Procedure:

Accurately weigh a small amount of the N-Methylsuccinimide sample and place it into the

Knudsen cell.

Mount the cell within the furnace of the high-vacuum chamber, which is connected to the

mass spectrometer.

Evacuate the system to a high vacuum (e.g., < 10⁻⁶ mbar).

Heat the Knudsen cell to a series of well-defined temperatures.

At each temperature, allow the system to reach equilibrium, where a constant flux of

molecules effuses through the orifice.

The effusing vapor is ionized by an electron beam, and the resulting ions are detected by the

mass spectrometer, providing ion intensities (Iᵢ) for the parent molecule and any fragments.

The partial pressure (pᵢ) of the species is related to the ion intensity by the equation: pᵢ = k *

Iᵢ * T where k is an instrument-specific calibration constant and T is the absolute temperature.

The calibration constant k can be determined by performing the experiment with a substance

of known vapor pressure (e.g., benzoic acid) or by using a gravimetric method where the

mass loss over time is measured.

Plot ln(p) versus 1/T. According to the Clausius-Clapeyron equation, the slope of this plot is

equal to -ΔsubH°/R, where R is the gas constant.
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Calculate the standard molar enthalpy of sublimation (ΔsubH°) from the slope.

Determination of Enthalpy of Combustion by Bomb
Calorimetry (Generalized Protocol)
Bomb calorimetry is used to measure the heat of combustion of a substance. The following is a

generalized protocol for determining the enthalpy of combustion of a solid organic compound

like N-Methylsuccinimide.

Materials and Equipment:

N-Methylsuccinimide sample, pressed into a pellet

Benzoic acid (for calibration)

Oxygen cylinder with a pressure regulator

Bomb calorimeter (including the bomb, bucket, stirrer, and thermometer)

Fuse wire

Crucible

Distilled water

Procedure:

Calibration: a. Accurately weigh a pellet of benzoic acid (approximately 1 g) and place it in

the crucible. b. Cut a piece of fuse wire (approx. 10 cm), weigh it, and attach it to the

electrodes of the bomb head, ensuring it is in contact with the benzoic acid pellet. c. Add a

small, known amount of distilled water (e.g., 1 mL) to the bottom of the bomb to saturate the

atmosphere with water vapor. d. Assemble the bomb, seal it, and pressurize it with oxygen to

approximately 30 atm. e. Place the bomb in the calorimeter bucket containing a known mass

of water. f. Assemble the calorimeter, start the stirrer, and record the initial temperature for a

few minutes to establish a baseline. g. Ignite the sample and record the temperature rise

until a stable final temperature is reached. h. After cooling, release the pressure,

disassemble the bomb, and measure the length of the unburned fuse wire. i. Calculate the
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heat capacity of the calorimeter (Ccalorimeter) using the known enthalpy of combustion of

benzoic acid.

Sample Measurement: a. Repeat the procedure with a pellet of N-Methylsuccinimide
(approximately 0.5-0.8 g). b. Use the determined Ccalorimeter and the measured

temperature rise to calculate the heat of combustion of N-Methylsuccinimide. c. Apply

corrections for the heat of formation of nitric acid (from the combustion of residual nitrogen in

the bomb) and the heat of combustion of the fuse wire to obtain the standard enthalpy of

combustion.

Quantification of N-Methylsuccinimide in Urine by GC-
MS
N-Methylsuccinimide is a biomarker for exposure to N-methyl-2-pyrrolidone (NMP). The

following protocol outlines a method for its quantification in urine samples using gas

chromatography-mass spectrometry (GC-MS).[5]

Materials and Equipment:

Urine sample

Internal standard (e.g., a deuterated analog of N-Methylsuccinimide)

Solid-phase extraction (SPE) cartridges (e.g., C8)

Solvents for SPE (e.g., methanol, water)

Gas chromatograph coupled with a mass spectrometer (GC-MS)

GC column (e.g., a non-polar or semi-polar capillary column)

Procedure:

Sample Preparation: a. To a known volume of urine, add the internal standard. b. Condition

the C8 SPE cartridge with methanol followed by water. c. Load the urine sample onto the

SPE cartridge. d. Wash the cartridge with water to remove interfering substances. e. Elute

the N-Methylsuccinimide and the internal standard with an appropriate organic solvent
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(e.g., ethyl acetate or methanol). f. Evaporate the eluate to dryness under a stream of

nitrogen. g. Reconstitute the residue in a small volume of a suitable solvent for GC-MS

analysis.

GC-MS Analysis: a. GC Conditions (Example):

Injector Temperature: 250°C
Oven Program: Start at 80°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5
minutes.
Carrier Gas: Helium at a constant flow rate. b. MS Conditions (Example):
Ionization Mode: Negative-Ion Chemical Ionization (NICI) or Electron Ionization (EI).
Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions of N-
Methylsuccinimide and the internal standard for enhanced sensitivity and selectivity. c.
Inject the prepared sample into the GC-MS system. d. Identify and quantify N-
Methylsuccinimide based on its retention time and the response ratio of its characteristic
ion to that of the internal standard.

Visualizations of Workflows and Pathways
The following diagrams, created using the DOT language, illustrate key processes involving N-
Methylsuccinimide.

Metabolic Pathway of N-Methyl-2-pyrrolidone (NMP)
N-Methylsuccinimide is a key metabolite in the human biotransformation of the solvent N-

methyl-2-pyrrolidone (NMP).

N-Methyl-2-pyrrolidone (NMP) 5-Hydroxy-N-methyl-2-pyrrolidone (5-HNMP)Oxidation N-Methylsuccinimide (MSI)Oxidation 2-Hydroxy-N-methylsuccinimide (2-HMSI)Hydroxylation

Click to download full resolution via product page

Metabolic conversion of NMP to its major metabolites.

Experimental Workflow for Microwave-Assisted
Synthesis
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This diagram outlines the major steps in the laboratory synthesis of N-Methylsuccinimide
using microwave irradiation.

Reaction

Work-up & Purification

Mix Succinic Anhydride
and Methylamine HCl

Microwave Irradiation
(110°C, 900W, 1 min)

Cool and Extract
with Ethyl Acetate

Dry Organic Layer
(Na2SO4)

Solvent Evaporation

Crystallization
from n-hexane

Pure N-Methylsuccinimide

Click to download full resolution via product page

Workflow for the synthesis and purification of N-Methylsuccinimide.
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Biomonitoring Workflow for N-Methylsuccinimide in
Urine
This diagram illustrates the process of analyzing urine samples to quantify N-
Methylsuccinimide as a biomarker of exposure to NMP.
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Sample Collection

Sample Preparation

Analysis

Urine Sample Collection

Add Internal Standard

Solid-Phase Extraction (SPE)
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Workflow for the biomonitoring of N-Methylsuccinimide in urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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